Cas no 2172041-20-0 (2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid)

• Product Name: 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid
• CAS No: 2172041-20-0
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5865700
• PubChem ID: 165819512
• Update Time: 2025-08-05

2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid
• 2-(5-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}pyridin-2-yl)acetic acid
• 2172041-20-0
• EN300-1542913

• Inchi： 1S/C27H25N3O5/c31-24(29-18-10-9-17(28-15-18)13-25(32)33)14-27(11-12-27)30-26(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,15,23H,11-14,16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ALBXNNKIMPJJAV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=NC(CC(=O)O)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid

Introduction to 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid (CAS No. 2172041-20-0) in Modern Chemical Biology

2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid, identified by the CAS number 2172041-20-0, represents a sophisticated molecular entity with significant implications in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of multiple functional groups, including a pyridine ring, a fluorenylmethoxycarbonyl moiety, and a cyclopropylacetamide side chain, contributes to its unique chemical properties and biological activities.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-established protecting group in peptide synthesis, known for its stability and ease of removal under mild conditions. In the context of 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid, this group may serve as a critical component in the design of bioconjugates or as a handle for further chemical modifications. The incorporation of the cyclopropylacetamide moiety introduces rigidity to the molecular framework, which can influence both the solubility and binding affinity of the compound. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

The pyridine ring in the molecule is another key feature that warrants detailed discussion. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to engage in hydrogen bonding and π-stacking interactions with biological targets. In 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid, the pyridine ring is positioned within a highly functionalized context, potentially allowing for multiple points of interaction with biological macromolecules. Recent studies have highlighted the importance of pyridine-based scaffolds in the design of kinase inhibitors, particularly those targeting oncogenic pathways. The structural motif present in this compound may thus offer opportunities for developing novel therapeutic agents with improved selectivity and efficacy.

One of the most compelling aspects of 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid is its potential role as a building block for more complex molecular architectures. The combination of a bioactive core with versatile functional handles allows researchers to explore diverse chemical space efficiently. This approach is particularly relevant in contemporary drug discovery, where high-throughput screening and structure-based design are increasingly employed to identify lead compounds. The compound's ability to undergo further derivatization makes it an attractive candidate for library synthesis and optimization campaigns.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of complex molecules like 2-(5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}pyridin-2-yl)acetic acid. Molecular docking studies have shown that this compound can interact with various protein targets through multiple binding modes, suggesting its potential as a scaffold for allosteric modulation or covalent inhibition. These findings align with emerging trends in drug discovery, where non-traditional binding strategies are being explored to overcome resistance mechanisms associated with existing therapeutics.

The synthesis of CAS No. 2172041-20-0 presents an intriguing challenge due to its multifunctional nature. Traditional synthetic routes may require careful optimization to ensure regioselectivity and yield optimization. However, recent developments in transition-metal-catalyzed reactions have opened new avenues for constructing complex molecules efficiently. For instance, palladium-catalyzed cross-coupling reactions could be employed to assemble key structural fragments rapidly. Additionally, flow chemistry techniques offer advantages in terms of scalability and reproducibility, which are essential for industrial applications.

The pharmacological profile of CAS No 2172041 20 0 remains under investigation, but preliminary data suggest promising activities against several disease-relevant targets. The combination of a fluorenylmethoxycarbonyl group and a cyclopropylacetamide moiety may contribute to unique pharmacokinetic properties, such as improved solubility or metabolic stability. These attributes are critical for translating preclinical findings into clinical success, underscoring the importance of structure-function relationship studies.

In conclusion,CAS No 2172041 20 0 exemplifies the intersection of innovative chemistry and biological medicine. Its complex structure offers numerous opportunities for further exploration in drug discovery and molecular engineering. As our understanding of biological pathways continues to expand,CAS No 2172041 20 0 may serve as a valuable tool for developing next-generation therapeutics that address unmet medical needs.